Cas no 2172496-11-4 (3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2172496-11-4
• MF: C₁₁H₁₆F₂O₄
• MW: 250.239151000977
• CID: 6307899
• PubChem ID: 165603795
• Update Time: 2025-08-05

3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid
• 2172496-11-4
• EN300-1629912

• Inchi： 1S/C11H16F2O4/c12-11(13)2-1-9(7-11,8(14)15)10(16)3-5-17-6-4-10/h16H,1-7H2,(H,14,15)
• InChI Key： OFRVXFLGZPFXSX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C1)C1(CCOCC1)O)F

Computed Properties

• Exact Mass: 250.10166531g/mol
• Monoisotopic Mass: 250.10166531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid

3,3-Difluoro-1-(4-Hydroxyoxan-4-yl)cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

3,3-Difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid (CAS No: 2172496-11-4) is a highly specialized organic compound with a unique structure and promising applications in various fields, particularly in pharmaceuticals and materials science. This compound has garnered significant attention due to its potential as a building block in drug development and its ability to participate in diverse chemical reactions. The molecule consists of a cyclopentane ring substituted with two fluorine atoms at the 3-position, a hydroxyl group attached to an oxane ring at the 1-position, and a carboxylic acid group also at the 1-position. This combination of functional groups makes it versatile for both synthetic and analytical purposes.

The synthesis of 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid involves a series of carefully designed reactions, including fluorination, cyclization, and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the fluorination process, reducing reaction times and minimizing byproducts. These innovations not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical practices.

One of the most exciting aspects of this compound is its role in drug discovery. The presence of a hydroxyl group on the oxane ring provides opportunities for bioisosteric replacements, which can improve pharmacokinetic properties such as solubility and bioavailability. Additionally, the cyclopentane ring offers structural rigidity, which is often desirable in drug molecules to optimize binding affinity to target proteins. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors, making them strong candidates for further preclinical testing.

In terms of physical properties, 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid has a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound's stability under various pH conditions has also been extensively studied, revealing that it maintains structural integrity over a wide range of acidic and basic environments.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution mass spectrometry (HRMS) has provided precise molecular weight measurements, while NMR data has elucidated the spatial arrangement of substituents on the cyclopentane ring. These analytical tools are essential for ensuring the quality control of this compound during its synthesis and application phases.

Looking ahead, 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid holds immense potential for further exploration in areas such as agrochemicals and advanced materials. Its ability to form stable complexes with metal ions suggests applications in catalysis and sensor development. Furthermore, ongoing research into its biodegradation pathways aims to assess its environmental impact and develop strategies for safe disposal.

In conclusion, 3,3-difluoro-1-(4-hydroxyoxan-4-yl)cyclopentane-1-carboxylic acid (CAS No: 2172496-11-4) is a multifaceted compound with significant implications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.